Cas no 92253-98-0 (Methyl 1,2-dihydroacenaphthylene-5-carboxylate)

• Product Name: Methyl 1,2-dihydroacenaphthylene-5-carboxylate
• CAS No: 92253-98-0
• MF: C₁₄H₁₂O₂
• MW: 212.243884086609
• MDL: MFCD03133503
• CID: 3083435
• PubChem ID: 729492
• Update Time: 2025-05-19

Methyl 1,2-dihydroacenaphthylene-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1,2-dihydro-5-acenaphthylenecarboxylate
• NCGC00329315-01
• CS-0316871
• LS-08225
• AG-205/41004157
• HMS1542G15
• AB00304644-04
• 5-Acenaphthylenecarboxylic acid, 1,2-dihydro-, methyl ester
• TimTec1_002963
• SR-01000538536-1
• SR-01000538536
• AKOS000114413
• methyl1,2-dihydroacenaphthylene-5-carboxylate
• methyl 1,2-dihydroacenaphthylene-5-carboxylate
• EU-0019781
• SCHEMBL18499908
• ALBB-024814
• 92253-98-0
• H34800
• STK733933
• MFCD03133503
• Methyl 1,2-dihydroacenaphthylene-5-carboxylate

• MDL： MFCD03133503
• Inchi： 1S/C14H12O2/c1-16-14(15)12-8-7-10-6-5-9-3-2-4-11(12)13(9)10/h2-4,7-8H,5-6H2,1H3
• InChI Key： SKSBXJMIJGEWBR-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=C2CCC3C=CC=C1C2=3)=O

Computed Properties

• Exact Mass: 212.083729621Da
• Monoisotopic Mass: 212.083729621Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives

Additional information on Methyl 1,2-dihydroacenaphthylene-5-carboxylate

Methyl 1,2-dihydroacenaphthylene-5-carboxylate: A Comprehensive Overview

Methyl 1,2-dihydroacenaphthylene-5-carboxylate, also known by its CAS number 92253-98-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a derivative of acenaphthene, a polycyclic aromatic hydrocarbon, and is characterized by its unique structure that combines a methyl ester group with a dihydroacenaphthylene system. The compound has been studied extensively for its potential applications in various industries, including pharmaceuticals, agrochemicals, and advanced materials.

The structure of Methyl 1,2-dihydroacenaphthylene-5-carboxylate consists of a fused bicyclic system with two aromatic rings and one partially saturated ring. The presence of the ester group at the 5-position introduces versatility in terms of reactivity and functionalization. Recent studies have highlighted the importance of such structures in the development of new drugs and bioactive molecules due to their potential to interact with biological targets in unique ways.

One of the most promising areas of research involving Methyl 1,2-dihydroacenaphthylene-5-carboxylate is its application in organic synthesis. Scientists have explored its use as an intermediate in the construction of complex molecules, leveraging its stability and reactivity. For instance, researchers have utilized this compound in the synthesis of heterocyclic compounds, which are critical components in many pharmaceutical agents. The ability to modify the ester group further enhances its utility in these reactions.

In addition to its role in organic synthesis, Methyl 1,2-dihydroacenaphthylene-5-carboxylate has shown potential in the field of materials science. Its aromatic system contributes to electronic properties that make it a candidate for use in organic electronics. Recent advancements have demonstrated that derivatives of this compound can be incorporated into organic semiconductors, offering improved charge transport properties. This opens up possibilities for applications in flexible electronics and optoelectronic devices.

The synthesis of Methyl 1,2-dihydroacenaphthylene-5-carboxylate typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the oxidation of acenaphthene derivatives followed by esterification to introduce the methyl group. Researchers have optimized these methods to achieve higher yields and better purity levels, which are essential for industrial applications.

From an environmental perspective, there is growing interest in understanding the biodegradation and toxicity profiles of compounds like Methyl 1,2-dihydroacenaphthylene-5-carboxylate. As industries increasingly prioritize sustainability, evaluating the environmental impact of such chemicals is crucial. Preliminary studies suggest that under certain conditions, this compound can undergo microbial degradation; however, further research is needed to fully assess its environmental fate.

In conclusion, Methyl 1,2-dihydroacenaphthylene-5-carboxylate (CAS No. 92253-98-0) stands as a versatile compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis and materials science. As research continues to uncover new potential uses and optimize existing applications, this compound is poised to play an increasingly important role in both academic and industrial settings.